Micafungin exposure drives multidrug resistance in Clavispora lusitaniae

GC–MS sample preparation, analysis, and data processing: All derivatized samples were stored at -80°C upon receipt until analysis at the Stony Brook Proteomics Core Facility. Samples were analyzed on an Agilent 7890B GC coupled to a 5977A MS system and equipped with an autosampler. A 1 µL aliquot was injected in split mode (2:1) at 280°C. High-purity helium served as the carrier gas at a constant 1.2 mL/minute flow. Separation was performed on an HP-5MS capillary column (30 m × 0.25 mm i.d. × 0.25 µm film). The GC oven program is shown in Table S6. Mass spectra were acquired in electron-impact (EI) mode at 70 eV over m/z 50–700 with an 8-min solvent delay. Data was processed in Agilent’s MassHunter Workstation 10.0. A dedicated acquisition/processing method was used for consistent retention-time alignment and peak integration. For each sterol, the most intense and unique m/z was designated the qualifier ion, with additional fragments used for confirmation when available. A signal-to-noise (S/N) threshold of 5 was used as the pass/fail criteria for all unknown sterols; only peaks exceeding this value were retained. Standard compounds ranging from 0.001 µM to 1 µM were used to construct calibration curves for quantitation of compounds. The retention time and mass spectral patterns of the following sterol standards were used as references for lipid analysis: ergosterol (Smolecule, catalog #S527372), lanosterol (Smolecule, catalog #S532452), obtusifoliol (Smolecule, catalog #S563624), zymosterol (Smolecule, catalog #S580329), 4,4-dimethyl zymosterol (Avanti catalog #700073), eburicol (Smolecule, catalog #S633611), episterol (Smolecule, catalog #S628882), and gramisterol (24-methylenelophenol or 4-methyl episterol) (Smolecule, catalog #S626191). The response for each sterol matching the standards was converted to pmol and normalized to the pmol amount of inorganic phosphate.